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Compound of Interest

Compound Name:
Methyl 4-bromo-3-

methoxythiophene-2-carboxylate

Cat. No.: B026347 Get Quote

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Technical Analysis of a Thiophene Derivative with Molecular Formula

C7H7BrO3S and its Structurally Related Analogs

Executive Summary
This technical guide addresses the inquiry for a thiophene derivative with the molecular formula

C7H7BrO3S. Initial analysis reveals that the specified molecular formula corresponds to 4-

bromo-2-methylbenzenesulfonic acid[1], a benzene derivative. However, given the specific

request for a thiophene derivative, it is highly probable that the intended compound is a

structurally similar thiophene-based molecule and the provided molecular formula contains a

typographical error.

The most plausible candidate, based on structural similarity and chemical precedence, is

methyl 4-bromo-3-methylthiophene-2-carboxylate, with the molecular formula C7H7BrO2S[2].

This guide will provide a detailed overview of this compound, including its chemical properties,

potential synthetic routes, and its place within the broader context of thiophene derivatives in

medicinal chemistry. We will also present relevant data for 4-bromo-2-methylbenzenesulfonic

acid for comparative purposes.

Part 1: Compound Identification and Properties
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Primary Subject: Methyl 4-bromo-3-methylthiophene-2-
carboxylate
This compound is a substituted thiophene, a class of heterocyclic compounds known for their

wide range of biological activities and applications in drug discovery[3].

IUPAC Name: Methyl 4-bromo-3-methylthiophene-2-carboxylate

Molecular Formula: C7H7BrO2S

Molecular Weight: 235.1 g/mol [2]

CAS Number: Not readily available.

Chemical Structure:

Table 1: Physicochemical Properties of Methyl 4-bromo-3-methylthiophene-2-carboxylate

Property Value Reference

Purity 97% [2]

Physical Form Solid [2]

InChI Key
ZTDYZXWQADNRRI-

UHFFFAOYSA-N
[2]

Alternative Compound: 4-bromo-2-
methylbenzenesulfonic acid
As per the user-provided molecular formula, this benzene derivative is a potential, though less

likely, candidate.

IUPAC Name: 4-bromo-2-methylbenzenesulfonic acid

Molecular Formula: C7H7BrO3S

Molecular Weight: 251.10 g/mol [1]
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CAS Number: Not readily available.

Chemical Structure:

Table 2: Physicochemical Properties of 4-bromo-2-methylbenzenesulfonic acid

Property Value Reference

Molecular Weight 251.10 g/mol [1]

XLogP3-AA 1.7 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 1 [1]

Exact Mass 249.92993 Da [1]

Monoisotopic Mass 249.92993 Da [1]

Topological Polar Surface Area 62.8 Å² [1]

Part 2: Experimental Protocols
General Synthesis of Methyl 4-bromo-3-
methylthiophene-2-carboxylate
A plausible synthetic route for methyl 4-bromo-3-methylthiophene-2-carboxylate involves the

esterification of the corresponding carboxylic acid (4-bromo-3-methylthiophene-2-carboxylic

acid). This is a standard procedure in organic synthesis.

Reaction:

4-bromo-3-methylthiophene-2-carboxylic acid + CH3OH --(H+)--> Methyl 4-bromo-3-

methylthiophene-2-carboxylate + H2O

Detailed Methodology:
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Dissolution: Dissolve 4-bromo-3-methylthiophene-2-carboxylic acid in an excess of

methanol.

Catalysis: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid,

dropwise to the solution.

Reflux: Heat the reaction mixture to reflux for several hours. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the

excess acid with a mild base, such as a saturated sodium bicarbonate solution.

Extraction: Extract the product into an organic solvent like ethyl acetate.

Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and

concentrate it under reduced pressure. The crude product can be further purified by column

chromatography on silica gel.

Part 3: Visualizations
Logical Workflow for Synthesis and Analysis
The following diagram illustrates a typical workflow for the synthesis, purification, and

characterization of a target compound like methyl 4-bromo-3-methylthiophene-2-carboxylate.
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Figure 1: General Workflow for Synthesis and Analysis
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Figure 2: Thiophene Derivatives in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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